Cas no 1078-97-3 (Benzene,1,4-bis(chlorodimethylsilyl)-)

• Product Name: Benzene,1,4-bis(chlorodimethylsilyl)-
• CAS No: 1078-97-3
• MF: C₁₀H₁₆Cl₂Si₂
• MW: 263.311042785645
• MDL: MFCD00039299
• CID: 178641
• PubChem ID: 24874689
• Update Time: 2025-04-19

Benzene,1,4-bis(chlorodimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(chlorodimethylsilyl)-
• 1,4 BIS(DIMETHYLCHLOROSILYL)BENZENE
• chloro-[4-[chloro(dimethyl)silyl]phenyl]-dimethylsilane
• 1,4-bis(chlorodimethylsilyl)benzene
• 1,4-Bis(dimethylchlorosilyl)benzene
• 1,4-ClMe2SiC6H4SiMe2Cl
• ClMe2Si-C6H4-SiMe2Cl
• EINECS 214-086-4
• Si,Si'-dichloro-Si,Si,Si',Si'-tetramethyl-Si,Si'-p-phenylene-bis-silane
• Si,Si'-Dichlor-Si,Si,Si',Si'-tetramethyl-Si,Si'-p-phenylen-bis-silan
• 1,4-PHENYLENEBIS(CHLORODIMETHYLSILANE)
• Silane, 1,4-phenylenebis[chlorodiMethyl-
• DTXSID3061479
• 1,4-Phenylenebis(chlorodimethylsilane), 95%
• FT-0633311
• NS00042027
• SCHEMBL705667
• I11081
• 1,4-bis(dimethylsilylchloro)benzene
• J-002030
• A801777
• AKOS015913136
• 1078-97-3
• Benzene, 1,4-bis(chlorodimethylsilyl)-
• chloro[4-(chlorodimethylsilyl)phenyl]dimethylsilane
• Silane, 1,4-phenylenebis(chlorodimethyl-
• MFCD00039299
• DB-040797
• COFLYCFUVHLITN-UHFFFAOYSA-N

• MDL： MFCD00039299
• Inchi： 1S/C10H16Cl2Si2/c1-13(2,11)9-5-7-10(8-6-9)14(3,4)12/h5-8H,1-4H3
• InChI Key： COFLYCFUVHLITN-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)C1C=CC(=CC=1)[Si](C)(C)Cl

Computed Properties

• Exact Mass: 262.01700
• Monoisotopic Mass: 262.016759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Melting Point: 130-133 °C (lit.)
• Boiling Point: 109-110 °C/1 mmHg(lit.)
• Flash Point: 121°C
• Refractive Index: 1.491
• PSA: 0.00000
• LogP: 2.98840
• Solubility: Not determined

Benzene,1,4-bis(chlorodimethylsilyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：26-36/37/39-45

Related Categories

• Other Chemical Reagents Organic Metal Reagents